N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C22H17N3O3S/c26-21(15-8-9-18-19(13-15)28-12-11-27-18)25(14-16-5-3-4-10-23-16)22-24-17-6-1-2-7-20(17)29-22/h1-10,13H,11-12,14H2
• InChI Key: VUZDKUZEHUHBMK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)N(CC3=CC=CC=N3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C22H17N3O3S
• Molecular Weight: 403.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C22H17N3O3S and its molecular weight is 403.46. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Research by Palkar et al. (2017) on benzothiazole derivatives, specifically focusing on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, demonstrated significant antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. This study suggests that similar structures could serve as promising leads for the development of new antibacterial compounds (Palkar et al., 2017).

Environmental Applications

Zargoosh et al. (2015) synthesized a magnetic nanoadsorbent based on a thiazole derivative for the removal of heavy metals from industrial wastes. This approach underscores the utility of benzothiazole and pyridine derivatives in environmental remediation, particularly in the adsorption and removal of hazardous substances (Zargoosh et al., 2015).

Cancer Research

A study on substituted benzothiazoles as potential EGFR inhibitors revealed a series of benzo[d]thiazole-2-carboxamide derivatives exhibiting cytotoxicity against various cancer cell lines. This research highlights the potential of these compounds in the design of targeted cancer therapies (Zhang et al., 2017).

Insecticidal Applications

Compounds incorporating benzothiazole and pyridine rings have also been explored for their insecticidal properties. Soliman et al. (2020) synthesized a series of sulfonamide thiazole derivatives that showed significant toxic effects against the cotton leafworm, Spodoptera littoralis, indicating potential applications in agricultural pest control (Soliman et al., 2020).

Material Science

Compounds with benzothiazole and pyridine moieties have been studied for their applications in material science, particularly in the synthesis of novel materials with aggregation-enhanced emission and multi-stimuli-responsive properties. Such properties are valuable for the development of advanced optical materials and sensors (Srivastava et al., 2017).